Cas no 249891-20-1 (2',4',7-Trihydroxy-2-isoflavene)

• Product Name: 2',4',7-Trihydroxy-2-isoflavene
• CAS No: 249891-20-1
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 6740439
• Update Time: 2024-03-03

2',4',7-Trihydroxy-2-isoflavene Chemical and Physical Properties

Names and Identifiers

• 7,2',4'-Trihydroxyisoflav-2-ene
• 2',4',7-Trihydroxy-2-isoflavene

• Inchi： 1S/C15H12O4/c16-11-3-4-13(14(18)6-11)10-5-9-1-2-12(17)7-15(9)19-8-10/h1-4,6-8,16-18H,5H2
• InChI Key： DJJQWLWXJHJPIH-UHFFFAOYSA-N
• SMILES： OC1C=C(O)C(C2CC3C(=CC(=CC=3)O)OC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• XLogP3: 1.318

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids